Cas no 2680798-91-6 (2,2-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}spiro2.3hexane-1-carboxylic acid)

• Product Name: 2,2-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}spiro2.3hexane-1-carboxylic acid
• CAS No: 2680798-91-6
• MF: C₁₁H₁₃F₂NO₄
• MW: 261.22203040123
• CID: 5649127
• PubChem ID: 165943215
• Update Time: 2025-07-18

2,2-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}spiro2.3hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680798-91-6
• 2,2-difluoro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}spiro[2.3]hexane-1-carboxylic acid
• EN300-28280881
• 2,2-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}spiro2.3hexane-1-carboxylic acid

• Inchi： 1S/C11H13F2NO4/c1-2-3-18-9(17)14-6-4-10(5-6)7(8(15)16)11(10,12)13/h2,6-7H,1,3-5H2,(H,14,17)(H,15,16)
• InChI Key： OKXLQKZFOHZRKQ-UHFFFAOYSA-N
• SMILES： FC1(C(C(=O)O)C21CC(C2)NC(=O)OCC=C)F

Computed Properties

• Exact Mass: 261.08126422g/mol
• Monoisotopic Mass: 261.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2,2-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}spiro2.3hexane-1-carboxylic acid

Introduction to 2,2-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}spiro2.3hexane-1-carboxylic acid (CAS No. 2680798-91-6)

2,2-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}spiro2.3hexane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680798-91-6, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This spirocyclic structure, characterized by its unique fluorinated and amino-substituted framework, presents a compelling scaffold for the development of novel bioactive molecules. The compound's intricate architecture, featuring a spiro linkage between a cyclohexane ring and a carbonyl group, combined with its fluorine atoms and ester functionalities, makes it a promising candidate for further exploration in drug discovery.

The significance of spirocyclic compounds in medicinal chemistry stems from their ability to exhibit conformational rigidity, which can enhance binding affinity and selectivity towards biological targets. In particular, the presence of fluorine atoms in pharmaceutical molecules is well-documented for their ability to modulate metabolic stability, lipophilicity, and binding interactions. The specific substitution pattern in 2,2-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}spiro2.3hexane-1-carboxylic acid positions it as a versatile building block for designing molecules with tailored pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The spiro linkage in this compound contributes to its structural stability, while the amino and ester groups provide multiple sites for further functionalization. These features make it an attractive candidate for exploring new therapeutic avenues, particularly in the treatment of inflammatory diseases, infectious disorders, and cancer.

The prop-2-en-1-yloxy moiety in the molecule introduces a hydrophobic alkene group, which can influence membrane permeability and metabolic pathways. This aspect has been extensively studied in the context of drug design, where optimizing hydrophobicity is crucial for achieving desired pharmacokinetic profiles. The combination of these structural elements in 2,2-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}spiro2.3hexane-1-carboxylic acid suggests potential applications as an intermediate in the synthesis of more complex pharmacophores.

In light of recent research, there has been growing interest in fluorinated spirocyclic compounds due to their unique physicochemical properties and biological activities. For instance, studies have shown that fluorine substitution can enhance binding affinity by increasing hydrophobic interactions and reducing rotational freedom around certain bonds. The presence of both fluorine atoms and ester functionalities in this compound may contribute to its stability under various conditions while maintaining bioactivity.

The pharmaceutical industry has increasingly recognized the value of spirocyclic scaffolds in drug development. These structures often exhibit high molecular complexity and novel biological interactions, making them attractive for designing next-generation therapeutics. The synthesis of 2,2-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}spiro2.3hexane-1-carboxylic acid represents a significant step forward in this area, as it provides a versatile platform for further chemical modifications.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. The introduction of both fluorine atoms and ester groups necessitates careful optimization to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before.

The potential applications of CAS No. 2680798-91-6 extend beyond traditional pharmaceuticals into other areas such as agrochemicals and material science. Fluorinated compounds are known for their enhanced resistance to degradation and improved performance under extreme conditions, making them valuable in various industrial applications.

In conclusion,CAS No 2680798 91 6 represents a promising chemical entity with significant potential for further research and development. Its unique structural features make it an ideal candidate for exploring new therapeutic strategies across multiple disease areas. As our understanding of molecular interactions continues to evolve,spirocyclic compounds like 2680798 91 6 will undoubtedly play an increasingly important role in shaping the future of medicinal chemistry.